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Compound of Interest

Compound Name: IR-825

Cat. No.: B15554114

Essential Safety and Handling Guide for IR-825

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling the near-infrared (NIR) dye IR-825 (CAS 1558079-49-4), including comprehensive
personal protective equipment (PPE) protocols, operational handling procedures, and disposal
plans.

Personal Protective Equipment (PPE)

When handling IR-825, especially in its powdered form, a thorough risk assessment should be
conducted to ensure the appropriate level of protection. The following table summarizes the
recommended PPE for various tasks involving this compound.
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Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is critical for minimizing exposure risks and ensuring a
safe laboratory environment when working with IR-825.

Handling and Storage:

¢ Ventilation: Always handle IR-825 powder in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.[1]

¢ Preventing Dust Formation: When weighing or transferring the powder, use gentle motions to
avoid creating airborne dust.[1] Work surfaces should be covered with disposable liners.

o Storage: Store IR-825 in a cool, dry, and dark place, away from incompatible materials such
as strong oxidizing agents.[2] The container should be tightly sealed to prevent
contamination and accidental spillage.
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen
and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan:

Proper disposal of IR-825 and its waste is crucial to prevent environmental contamination.

Unused Product: Dispose of unused IR-825 as hazardous chemical waste in accordance
with local, state, and federal regulations.

Contaminated Materials: All disposable PPE, weighing papers, and spill cleanup materials
should be collected in a sealed, labeled container and disposed of as hazardous waste.

Liquid Waste: Aqueous solutions of IR-825 should be collected in a designated, labeled
hazardous waste container. Do not pour solutions down the drain unless permitted by local
regulations and after appropriate neutralization or deactivation procedures have been
followed.

Workflow for Safe Handling and Disposal of IR-825

The following diagram illustrates the procedural workflow for the safe handling and disposal of

IR-825 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of IR-825.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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